Cas no 14803-74-8 (Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI))

Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) structure
14803-74-8 structure
Product Name:Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
CAS No:14803-74-8
MF:C10H12N2O4
MW:224.213282585144
CID:152723
PubChem ID:255880
Update Time:2025-04-19

Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,1,2-phenylenebis-, dimethyl ester (9CI)
    • methyl N-[2-(methoxycarbonylamino)phenyl]carbamate
    • AC1L5TE5
    • AC1Q605O
    • CTK4C5675
    • dimethyl benzene-1,2-diylbiscarbamate
    • NCIOpen2_004384
    • NSC81866
    • dimethyl 1,2-phenylenebiscarbamate
    • Dimethyl N,N'-(1,2-phenylene)dicarbamate
    • AKOS003442140
    • HMS1589D13
    • SR-01000255345
    • 14803-74-8
    • DTXSID40292346
    • NSC-81866
    • SR-01000255345-1
    • SCHEMBL11659356
    • Inchi: 1S/C10H12N2O4/c1-15-9(13)11-7-5-3-4-6-8(7)12-10(14)16-2/h3-6H,1-2H3,(H,11,13)(H,12,14)
    • InChI Key: GTVVGJHYDWSUHA-UHFFFAOYSA-N
    • SMILES: O(C)C(NC1C=CC=CC=1NC(=O)OC)=O

Computed Properties

  • Exact Mass: 224.07976
  • Monoisotopic Mass: 224.07970687g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 76.7Ų

Experimental Properties

  • PSA: 76.66
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